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Compound of Interest

Compound Name: Medroxyprogesterone

Cat. No.: B1676146

Medroxyprogesterone and its acetate form are synthetic progestogens used in
pharmaceutical research and development. Due to their potent hormonal activity and
associated health risks, including suspected carcinogenicity and reproductive toxicity, stringent
safety protocols are imperative during handling.[1][2][3][4][5] This guide provides essential,
step-by-step procedures for the safe handling, storage, and disposal of Medroxyprogesterone
in a laboratory setting.

Hazard Identification and Risk Assessment

Medroxyprogesterone acetate is classified with several health hazards. It is crucial to be
aware of these risks before beginning any work.

Summary of GHS Classifications:
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Hazard .. o L.
. GHS Code Description Citations
Classification

. o Suspected of
Carcinogenicity Category 2 (H351) . [11[2][4][6]
causing cancer.

) o Category 1A May damage fertility
Reproductive Toxicity ) [1112][31[5]
(H360/H360FD) or the unborn child.
Effects on or via May cause harm to
) Lact. (H362) ) [1][3]
Lactation breast-fed children.

Harmful if swallowed,

Acute Toxicity (Oral, Category 4 (H302, ) ) ,
) in contact with skin, or ~ [1]
Dermal, Inhalation) H312, H332) .
if inhaled.
May cause endocrine
Endocrine Disruption Category 1 disruption in humans [5]

and the environment.

| Skin/Eye/Respiratory Irritation | - (H315, H319, H335) | Causes skin irritation, serious eye
irritation, and may cause respiratory irritation. |[7] |

Toxicological Data:

Test Species Value Citations

Oral LD50 Rat >6,400 mg/kg [1]

| Oral LD50 | Mouse | >16 g/kg |[1] |

Operational Plan: Personal Protective Equipment
(PPE) and Handling

A site-specific risk assessment is the first step in ensuring safety.[8] However, the following
PPE is generally recommended when handling Medroxyprogesterone, particularly in its
powdered form.
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led | : : PPE)

PPE Standards & o
Body Part ) o Citations
Recommendation Specifications
Required if
NIOSH/MSHA
dust/aerosols are dai ity
approved air-purifyin
Respiratory generated or if PP ) ] P g [819]
o respirator with a type
ventilation is
) 95 (or better) filter.
inadequate.
Nitrile gloves are
] ) suitable. Must meet
Double impervious
Hands _ EN374, ASTM F1001,  [4][10]
disposable gloves. ,
or equivalent
standards.
Safety glasses with Must meet EN166,
Eyes/Face side shields or safety ANSI Z87.1, or [41[71[8]
goggles. equivalent standards.
A face shield may be
required for splash [7]
hazards.
Consider disposable
] ] clothing for bulk
) Impervious protective )
Skin/Body processing. Must [4107181[10]

clothing or lab coat.

meet EN13982, ANSI

103, or equivalent.

Step-by-Step Handling Protocol

e Preparation:

o Read and understand the Safety Data Sheet (SDS) before work.[2][6]

o Work in a designated area, such as a chemical fume hood or a ventilated enclosure, to

minimize exposure.[1][7]
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o Ensure an eyewash station and safety shower are readily accessible.[7]

e Donning PPE:

[e]

Put on protective clothing (lab coat).

o

Don the first pair of nitrile gloves.

Don the second pair of nitrile gloves, ensuring they overlap the cuffs of the lab coat.

[¢]

[e]

Don eye and face protection (safety glasses or goggles).

[e]

If required by your risk assessment, don respiratory protection.

e Handling the Compound:

[¢]

Handle the material carefully to minimize dust generation.[2][7]

[¢]

For weighing, use a balance with a draft shield or perform the task in a ventilated
enclosure.

Avoid all contact with skin, eyes, and clothing.[7][8]

[e]

Do not eat, drink, or smoke in the handling area.[7][8]

[e]

e Decontamination and Doffing PPE:
o After handling, wipe down the work surface with an appropriate cleaning agent.

o Remove PPE in a manner that avoids cross-contamination. Remove outer gloves first,
followed by protective clothing, eye protection, and inner gloves.

o Wash hands thoroughly with soap and water immediately after handling and removing
PPE.[7][8]

Exposure Monitoring and Control

Occupational Exposure Limit (OEL):
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Organization Limit Notes Citations

| Pfizer | 2 pg/m3 | 8-Hour Time-Weighted Average (TWA), with a "Skin" notation indicating
potential for significant absorption through the skin. |[10] |

Methodology for Exposure Assessment: While specific experimental protocols for PPE
selection are not detailed in the provided literature, a key aspect of laboratory safety is
confirming that controls are effective. This is achieved through exposure monitoring. Pfizer
indicates that an analytical method is available for quantifying Medroxyprogesterone, which
can be used to measure airborne contamination levels and ensure they remain below the
established OEL.[10] Engineering controls, such as general room ventilation and fume hoods,
should be the primary means to control exposure.[10]

Spill and Disposal Plan
Accidental Release Measures

» Evacuate: Keep unprotected personnel away from the spill area.[7]
e Ventilate: Ensure adequate ventilation.[7]

» Contain: Prevent further leakage or spillage if it is safe to do so.[7][8] Prevent the material
from entering drains or waterways.[1][7][8]

o Clean-up (Solid Spill): Carefully sweep or vacuum the spilled material. Avoid generating dust.
Place the material into a suitable, sealed, and labeled disposal container.[7][8]

e Clean-up (Liquid Spill): Absorb the spill with an inert, non-combustible material (e.g., sand,
earth). Use non-sparking tools to collect the absorbed material and place it in a sealed,
labeled container for disposal.[8]

o Decontaminate: Clean the spill area thoroughly.

Waste Disposal Protocol

Medroxyprogesterone waste must be treated as hazardous.
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» Classification: Waste generators must consult federal, state, and local hazardous waste
regulations to ensure complete and accurate classification.[7][9]

o Disposal: Dispose of the waste and contaminated materials (including empty containers and
used PPE) through an approved waste disposal plant.[3][6][7]

» Prohibitions: Do not dispose of with household garbage or allow the product to reach any
sewage system or waterway.[1][8]

Workflow for Safe Handling of
Medroxyprogesterone
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Safe Handling & Disposal Workflow for Medroxyprogesterone

Preparation Phase

1. Risk Assessment
(Review SDS)

Y

2. Select & Inspect PPE
(Gloves, Goggles, Coat, Respirator)

Y

3. Prepare Workspace
(Fume Hood, Spill Kit Ready)

Handlin‘a Phase

4. Don PPE

5. Handle Compound
(Minimize Dust/Aerosols)

6. Secure Compound
(Store Locked Up)

Post-Handling Phase

7. Decontaminate Workspace

8. Doff PPE Correctly

9. Personal Hygiene
(Wash Hands Thoroughly)

|
Generates Waste
1

Waste Management

10. Segregate Hazardous Waste
(Compound, Contaminated PPE)

11. Label & Store Waste Securely

12. Arrange for Approved Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling of Medroxyprogesterone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Handling of Medroxyprogesterone: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676146#personal-protective-equipment-for-
handling-medroxyprogesterone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

